5,4'-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone
Overview
Description
5,4'-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone is a natural product found in Peperomia pellucida with data available.
Scientific Research Applications
Chromone and Flavonoid Studies
In the field of natural product chemistry, significant work has been done on the isolation and characterization of chromones and flavonoids from various plant sources. A study by Basudan et al. (2005) isolated a new chromone and several known flavonoids from the leaves of Ficus lyrata, contributing to the understanding of the phytochemical diversity in this plant species.
Isoflavonoid Research
Research on isoflavonoids from Erythrina poeppigiana, conducted by Djiogue et al. (2009), has revealed new compounds and evaluated their binding affinity for estrogen receptors. This study highlights the potential pharmacological applications of these compounds.
Flavone C-glycosides Exploration
In a study focusing on Scleranthus uncinatus, Yaylı et al. (2001) isolated flavone C-glycosides, contributing to the understanding of flavonoid composition in this plant and their possible therapeutic applications.
Biflavonoid and Glucopyranoside Research
A study by Velandia et al. (2002) on Ouratea semiserrata identified new biflavonoids and a glucopyranoside derivative. This research adds to the chemical diversity known for this genus and may provide insights into their biological activities.
Flavone Glycoside Studies
Damu et al. (1998) isolated a new flavone glycoside from Andrographis alata, further expanding the knowledge of flavonoid glycosides in medicinal plants.
C-Flavonoids Discovery
Research on Corallodiscus flabellata by Feng et al. (2007) has led to the discovery of three new C-glycosylflavones, contributing to the phytochemical profiling of this species.
Acacetin Pharmacological Profile
A comprehensive review by Semwal et al. (2019) on acacetin, a flavone structurally related to 5,4'-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone, highlights its diverse pharmacological properties.
Phytochemical Investigation of Ixora finlaysoniana
Shawky (2016) conducted a phytochemical investigation of Ixora finlaysoniana, identifying flavonoid compounds and evaluating their antiradical activity.
Glycosmis arborea Flavonoid Research
Khan et al. (2013) isolated flavonoids from Glycosmis arborea, exploring their antimicrobial and pest antifeedant activities.
Mechanism of Action
Target of Action
It has been shown to have protective effects on hepatic injury , suggesting that it may interact with targets related to liver function and health.
Mode of Action
It has been shown to have protective effects on hepatic injury by increasing the activity of glutathione peroxidase (gsh-px) and superoxide dismutase (sod), scavenging free radicals produced by carbon tetrachloride (ccl4), reducing blood viscosity, and improving microcirculation and blood supply .
Biochemical Pathways
Its ability to increase the activity of gsh-px and sod suggests that it may affect pathways related to oxidative stress and free radical scavenging .
Result of Action
In models of rat acute hepatic injury induced by CCl4, this compound can significantly decrease the contents of serum alanine transaminase (ALT), aspartate aminotransferase (AST), increase the content of albumin (Alb), improve the dropsy and fat denaturalization of hepatocytes . In models of rat hepatic fibrosis induced by thioacetamide, it can inhibit the increase of hyaluronic acid (HA), hydroxyproline (Hyp) and whole blood viscosity, and improve the activities of GSH-Px and SOD, and inauricular microcirculation .
Future Directions
Biochemical Analysis
Biochemical Properties
5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been shown to interact with enzymes such as glutathione peroxidase (GSH-Px) and superoxide dismutase (SOD), enhancing their activity and contributing to the scavenging of free radicals . Additionally, this compound can influence the activity of alanine transaminase (ALT) and aspartate aminotransferase (AST), which are crucial for liver function . These interactions highlight the compound’s potential in modulating oxidative stress and liver health.
Cellular Effects
5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone has been observed to exert protective effects on various cell types, particularly hepatocytes. In models of rat acute hepatic injury, this compound significantly decreases the levels of serum ALT and AST, while increasing albumin content . It also improves the condition of hepatocytes by reducing dropsy and fat denaturalization . Furthermore, 5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone enhances the activities of GSH-Px and SOD, which are essential for maintaining cellular redox balance . These effects suggest that the compound can positively influence cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of 5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone involves its interaction with various biomolecules and enzymes. This compound binds to and activates GSH-Px and SOD, leading to increased scavenging of free radicals and reduction of oxidative stress . Additionally, it inhibits the activity of enzymes such as ALT and AST, which are involved in liver function . These interactions result in the modulation of gene expression and cellular metabolism, contributing to the compound’s protective effects on liver cells.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone have been studied over time to assess its stability, degradation, and long-term impact on cellular function. Studies have shown that this compound maintains its stability and efficacy over extended periods, with consistent protective effects on liver cells . The compound’s ability to enhance the activities of GSH-Px and SOD remains stable over time, indicating its potential for long-term therapeutic use .
Dosage Effects in Animal Models
The effects of 5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone vary with different dosages in animal models. At lower doses, the compound exhibits significant protective effects on liver cells, reducing oxidative stress and improving liver function . At higher doses, there may be threshold effects, and potential toxic or adverse effects could be observed . It is crucial to determine the optimal dosage to maximize the therapeutic benefits while minimizing any potential risks.
Metabolic Pathways
5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound enhances the activity of GSH-Px and SOD, which are key enzymes in the antioxidant defense system . Additionally, it influences the levels of ALT and AST, which are important for amino acid metabolism and liver function . These interactions highlight the compound’s role in modulating metabolic pathways and maintaining cellular homeostasis.
Transport and Distribution
The transport and distribution of 5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone within cells and tissues involve interactions with specific transporters and binding proteins. The compound is efficiently transported into liver cells, where it accumulates and exerts its protective effects . Its distribution within tissues is influenced by its interactions with transporters and binding proteins, which facilitate its localization and accumulation in target cells .
Subcellular Localization
5,4’-Dihydroxy-7-methoxy-8-beta-D-glucopyranosyloxyflavone exhibits specific subcellular localization, which is crucial for its activity and function. The compound is primarily localized in the cytoplasm and mitochondria of liver cells, where it interacts with enzymes such as GSH-Px and SOD . This subcellular localization is essential for the compound’s ability to modulate oxidative stress and protect liver cells from damage .
Properties
IUPAC Name |
5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22O11/c1-30-14-7-12(26)16-11(25)6-13(9-2-4-10(24)5-3-9)31-21(16)20(14)33-22-19(29)18(28)17(27)15(8-23)32-22/h2-7,15,17-19,22-24,26-29H,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEFXIXFPSFIBMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C(=C1)O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC4C(C(C(C(O4)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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